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Compound of Interest

Compound Name: Terbufoxon sulfoxide

Cat. No.: B104567 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of terbufos sulfoxide, a highly toxic organophosphate compound.

Researchers, scientists, and drug development professionals must adhere to strict protocols to

ensure personal safety and environmental protection. Due to its hazardous nature, terbufos

sulfoxide waste must be managed by licensed hazardous waste disposal services.

I. Understanding the Hazards
Terbufos sulfoxide is classified as acutely toxic and poses a significant risk upon exposure. It is

fatal if swallowed, inhaled, or in contact with skin[1][2][3]. Furthermore, it is very toxic to aquatic

life with long-lasting effects. Safe handling and disposal are therefore of paramount importance.

II. Quantitative Hazard and Property Data
The following table summarizes key quantitative data and classifications for terbufos sulfoxide,

extracted from safety data sheets (SDS). This information is critical for risk assessment and

proper handling.
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Parameter Value / Classification Source

Acute Toxicity, Oral
Category 1 or 2 (Fatal if

swallowed)

Acute Toxicity, Dermal
Category 1 (Fatal in contact

with skin)

Acute Toxicity, Inhalation
Category 1 or 2 (Fatal if

inhaled)

Aquatic Hazard (Acute)
Category 1 (Very toxic to

aquatic life)

Aquatic Hazard (Chronic)

Category 1 (Very toxic to

aquatic life with long lasting

effects)

GHS Signal Word Danger

III. Step-by-Step Disposal Protocol
The disposal of terbufos sulfoxide is strictly regulated. Under no circumstances should this

chemical be disposed of down the drain or in regular trash. The required method of disposal is

through a licensed hazardous waste contractor, typically involving incineration.

Experimental Protocol for Waste Segregation and Storage:

Personal Protective Equipment (PPE): Before handling terbufos sulfoxide waste, ensure you

are wearing appropriate PPE, including chemical-resistant gloves (tested according to EN

374), a lab coat, and splash goggles. In case of insufficient ventilation, a certified vapor

respirator is necessary.

Waste Identification and Segregation:

Identify all waste streams containing terbufos sulfoxide, including pure substance,

contaminated labware (e.g., pipette tips, vials), and contaminated solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix terbufos sulfoxide waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste guidelines.

Containerization:

Use a dedicated, leak-proof, and compatible hazardous waste container for all terbufos

sulfoxide waste. The container must be in good condition.

The original container of the main component can often be used for the waste. Do not use

metal containers for corrosive materials or glass for hydrofluoric acid-containing waste.

For any contaminated sharps, use a designated sharps container.

Labeling:

Clearly label the waste container with the words "Hazardous Waste".

The label must also include the full chemical name, "Terbufos Sulfoxide," and the

approximate concentration and quantity.

Indicate the associated hazards with appropriate pictograms (e.g., skull and crossbones,

environmental hazard).

Storage (Satellite Accumulation Area):

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.

The SAA must be under the control of the laboratory personnel.

Keep the waste container closed at all times, except when adding waste.

Store incompatible chemicals separately.

Arranging for Disposal:

Once the waste container is full or is no longer being added to, contact your institution's

Environmental Health and Safety (EHRS) department or equivalent to arrange for a
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pickup.

Do not exceed the maximum allowable accumulation time or quantity for hazardous waste

as specified by your institution and local regulations.

IV. Spill and Emergency Procedures
In the event of a spill, evacuate the area and, if safe to do so, prevent further spread. Do not

attempt to clean up a significant spill without proper training and equipment. Contact your

institution's emergency response team immediately. For small spills, and only if you are trained

to do so, use an absorbent, inert material (e.g., vermiculite, sand) to contain the spill, then

place the material into a sealed, labeled hazardous waste container.

V. Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of terbufos

sulfoxide.
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Start: Terbufos Sulfoxide
Waste Generation

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Begin Disposal Process

Emergency: Spill or Exposure

Potential Hazard

Step 2: Segregate Waste
(Do not mix with other chemicals)

Step 3: Place in a Labeled,
Compatible, and Sealed

Hazardous Waste Container

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Contact EHRS for Pickup

Step 6: Professional Disposal
(Incineration by Licensed Contractor)

End: Safe and Compliant Disposal

Follow Emergency Procedures:
1. Evacuate

2. Notify EHRS/Emergency Response
3. Provide First Aid

If spill occurs

After initial response

Click to download full resolution via product page

Caption: Workflow for the safe disposal of terbufos sulfoxide waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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